Journal Name:Science and Engineering of Composite Materials
Journal ISSN:0792-1233
IF:1.9
Journal Website:http://www.degruyter.com/view/j/secm
Year of Origin:0
Publisher:
Number of Articles Per Year:119
Publishing Cycle:
OA or Not:Not
Science and Engineering of Composite Materials ( IF 1.9 ) Pub Date: 2022-10-21 , DOI:
10.1016/s1872-5805(22)60634-6
Next-generation wearable and portable devices require rechargeable microbatteries to provide energy storage. Three-dimensional (3D) printing, with its ability to build geometrically complex 3D structures, enables the manufacture of microbatteries of different sizes and shapes, and with high energy and power densities. Lightweight carbon materials have a great advantage over other porous metals as electrode materials for rechargeable batteries, because of their large specific surface area, superior electrical conductivity and high chemical stability. In recent years, a variety of rechargeable microbatteries of different types have been successfully printed using carbon-based inks. To optimize their electrochemical performance and extend their potential applications, it is important to analyze the design principles with respect to the 3D printing technique, printable carbon materials and promising applications. This paper provides a perspective on recent progress in the four major 3D printing techniques, elaborates on conductive carbon materials in addressing the challenging issues of 3D printed microbatteries, and summarizes their applications in a number of energy storage devices that integrate with wearable electronics. Current challenges and future opportunities for carbon-based microbattery fabrication by 3D printing techniques are discussed.
Science and Engineering of Composite Materials ( IF 1.9 ) Pub Date: 2023-02-28 , DOI:
10.1016/s1872-5805(22)60621-8
Cellulose extracted from corncobs, a bulk agricultural waste product, by a solvent at −12 °C, was composited with carbon nanotubes (CNTs) with excellent light absorption properties to construct CNT/cellulose hydrogel composites. Taking advantage of the superior water retention ability and degradability of cellulose hydrogels, and the high-efficiency solar-thermal conversion performance, excellent mechanical properties and biocompatibility of CNTs, CNT/cellulose hydrogel composites are used in water purification by interfacial solar-powered evaporation. The effects of the addition of CNTs on the solar energy absorption, mechanical properties and interfacial solar-thermal water evaporation efficiency of the composites were investigated. With an optimum CNT content of 0.2 wt.%, the composite had an average evaporation rate of ~1.52 kg m−2 h−1 and a solar-steam conversion efficiency about 92%. After continuous evaporation in seawater for 8 h, the evaporation rate of the composite remained at about 1.37 kg m−2 h−1 without salt precipitation, indicating its strong resistance to salt. The quality of the purified water was superior to the WHO and EPA standards for drinking water. When the composite was used in concentrated acid/alkaline aqueous systems, dye wastewater and heavy metal ion polluted water, the evaporation rates remained in the range of 1.30-1.40 kg m−2 h−1, and the solar-steam conversion efficiencies reached 80%-86%. The retention rates for both organic pollutants and salt were as high as 99.9%, confirming the evaporation stability of the composite. This work indicates that an evaporator based on the CNT/cellulose hydrogel composite has broad application prospects in the fields of seawater desalination and industrial wastewater purification.
Science and Engineering of Composite Materials ( IF 1.9 ) Pub Date: 2023-06-28 , DOI:
10.1016/s1872-5805(23)60731-0
The synthesis of high-rate and long-life anode materials for sodium ion batteries (SIBs) has attracted much attention. However, the slow kinetics and large increase in volume of the batteries remain major problems. Both metal-organic frameworks and MoS2 have shown properties suitable for SIBs, making research on their composite systems an attractive area of research. We report the formation of flower-like Co9S8/MoS2/C composites by a simultaneous vulcanization-carbonization process using MoCl5 as the Mo source and a 2-methylimidazole cobalt salt as the Co and C precursor at different temperatures (600, 700 and 800 °C) in sublimed sulfur. The effect of the heterojunction on the diffusion kinetics was analyzed using density functional theory. The results indicate that the electronic structure is different at the interface in the heterogeneous structure, exhibiting typical metallic properties and better electronic conductivity. In addition, the anode material Co9S8/MoS2/C synthesized at 700 °C had the most stable structure and best electrochemical performance of the three samples. Notably, the discharge capacity of Co9S8/MoS2/C-700 fully recovered from 368 to 571 mAh g−1 and then stabilized at 543 mAh g−1 when the current density was restored from 4000 to 40 mA g−1. This work demonstrates the preparation of heterojunction materials for composite anode materials as a step to producing high-performance metal SIBs.
Science and Engineering of Composite Materials ( IF 1.9 ) Pub Date: 2023-04-21 , DOI:
10.1016/s1872-5805(23)60725-5
AbstractSodium-ion batteries (SIBs) have received extensive research interest as an important alternative to lithium-ion batteries in the electrochemical energy storage field by virtue of the abundant reserves and low-cost of sodium. In the past few years, carbon and its composite materials used as anode materials have shown excellent sodium storage properties through structural design and composition regulation. The increasing popularity of wearable electronics has demanded higher requirements for electrode materials. A free-standing electrode is able to eliminate the massive use of electrochemical inactive binders and conductive additives, thereby increasing the overall energy density of the battery system. Research progress on carbon materials such as carbon nanofibers, carbon nanotubes and graphene and their composites (metallic compounds and alloy-type materials) is summarized. The preparation strategies and electrochemical properties of free-standing carbon-based anodes with and without substrates are categorized and reviewed. Finally, proposals are made for future research and developments for free-standing carbon-based anodes for SIBs.
Science and Engineering of Composite Materials ( IF 1.9 ) Pub Date: 2023-04-21 , DOI:
10.1016/s1872-5805(21)60059-8
AbstractGraphite is one of the most promising anode materials for potassium-ion batteries (PIBs) due to its low cost and stable discharge plateau. However, its poor rate performance still needs to be improved. A novel graphitic anode was designed from commercial mesocarbon microbeads (MCMBs) by KOH treatment. Using limited oxidation and slight intercalation, the interlayer spacing of graphitic layers on the surface of the MCMBs was increased, causing the K+ diffusion rate to be significantly improved. When this modified material was combined with carboxymethyl cellulose as a binder (79.2%) and used as a PIB anode, it had a high plateau capacity below 0.25 V (271 mAh g−1), superior rate capability (160 mAh g−1 at 1.0 A g−1), excellent cycling stability (about 184 mAh g−1 after 100 cycles at 0.1 A g−1), and a high initial coulombic efficiency. This work provides a simple strategy to prepare graphitic materials with an excellent potassium storage performance.
Science and Engineering of Composite Materials ( IF 1.9 ) Pub Date: 2023-06-28 , DOI:
10.1016/s1872-5805(23)60740-1
Because of their low price, excellent safety and energy storage performance, aqueous zinc-ion batteries (ZIBs) have great potential for use in the power grid and in wearable devices. However, the Zn anode of ZIBs is not stable, for example, Zn dendrite can be formed on the Zn anode accompanied by hydrogen evolution and side reactions, leading to its instability, which has been an obstacle to its use. Carbon nanomaterials have recently been used to improve the performance of Zn anodes due to their unique structure, excellent conductivity and good stability. This review summarizes the recent development for stabilizing zinc anodes. The carbon nanomaterials are used as hosts, protective coating layers, electrolyte additives and modifiers in the separators to stabilize the Zn electrodes. The challenges involved in doing this are presented, and some future developments are outlined.
Science and Engineering of Composite Materials ( IF 1.9 ) Pub Date: 2023-06-28 , DOI:
10.1016/s1872-5805(23)60726-7
A nanocomposite of zinc sulfide nanodots imbedded in honeycomb-like N-S co-doped carbon nanosheets (ZnS/NS-CN) was synthesized from waste biomass orange peel using ZnCl2 as the hard template and zinc source, and melamine and thiourea as the respective nitrogen and sulfur sources. When used as the anode material in Li-ion batteries, ZnS/NS-CN has a high reversible capacity (853.5 mAh g−1 at 0.1 A g−1 after 300 cycles), an excellent long-term cycling stability (70.1% capacity retention after 1 000 cycles at 5 A g−1) and an outstanding rate capability. Besides, a ZnS/NS-CN//LiNiCoMnO2 full cell tested at 0.5-4 V has an excellent battery performance (140.4 mAh g−1 at 0.2 C after 150 cycles with an energy density of 132.4 Wh kg−1).
Science and Engineering of Composite Materials ( IF 1.9 ) Pub Date: 2023-02-28 , DOI:
10.1016/s1872-5805(23)60719-x
Fibrous graphite materials are highly attractive due to their unique morphologies, high degree of orientation of their graphite microcrystallites, extremely good mechanical and conductive properties, fascinating growth mechanisms, diverse preparation methods and potential applications. This review summarizes the preparation methods, Raman spectra and the growth mechanisms of graphite whiskers, columnar carbons with cone-shaped top cones, and needle- and rod-like polyhedral crystals, and their optical, electrical and magnetic properties and applications are outlined.
Science and Engineering of Composite Materials ( IF 1.9 ) Pub Date: 2023-02-28 , DOI:
10.1016/s1872-5805(22)60606-1
An innovative and efficient method for preparation of mesocarbon microbeads (MCMBs) was developed based on the dripping behavior and rheological properties of molten pitch during melt-spinning, where a string of beads was formed after the pitch was extruded from spinnerets and dropped into a receiving solvent (tetrohydrofuran or water). The pitch droplets were first carbonized, then activated by KOH or graphitized at 2 800 °C to prepare A-MCMBs or G-MCMBs, respectively, and these were respectively used as the electrode materials for electric double layer capacitors (EDLCs) and lithium-ion batteries (LIBs). Results showed that both MCMB-W prepared using water as the receiving solvent and MCMB-T prepared using tetrohydrofuran as the receiving solvent had a spherical shape with sizes of 1-2 μm. A-MCMB-T had a high specific surface area (1 391 m2 g−1), micropore volume (0.55 cm3 g−1) and mesopore volume (0.24 cm3 g−1), with a 30% higher specific capacitance than an activated mesophase carbon prepared under the same conditions, and its capacitance retention was significantly improved when it was used as an electrode material for EDLCs. G-MCMB-T had a high degree of graphitization (0.895) and when it was used as an electrode material for LIBs it had a high specific capacity of 353.5 mAh g−1 after 100 cycles at 100 mA g−1. This work reports a new preparation method for MCMBs, which could be used to prepare energy storage materials.
Science and Engineering of Composite Materials ( IF 1.9 ) Pub Date: 2023-04-21 , DOI:
10.1016/s1872-5805(22)60644-9
AbstractCarbon dots (CDs) have attracted increasing attention due to their high specific surface area, good dispersion, abundant surface functional groups, low biotoxicity and photoluminescence. However, their preparation on a large-scale is still a great challenge because of the high cost and environmental problems, and this seriously limits their practical applications. Carbonized corncobs were used as the starting material for the preparation of the CDs by electrochemical oxidation. Their natural porous structures with well-developed channels allow the electrode to be filled with electrolyte, and the electrochemical oxidation takes place both on the inside and outside surfaces of the corncob, achieving a CD output of 79.8 mg h−1 per gram of electrode material at 1 A. The CDs were combined with graphene oxide (GO) to produce CD/rGO composite aerogels by a hydrothermal method. After heat treatment at 600 °C, the materials obtained were used as the anode in a sodium ion battery, which had a capacity of 263.3 mAh g−1 after 1 000 cycles at 1 A g−1. This work suggests a new way to prepare CDs and possibly expand their range of application.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术4区 | MATERIALS SCIENCE, COMPOSITES 材料科学:复合4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
7.80 | 21 | Science Citation Index Expanded | Not |
Submission Guidelines
- Journal Submission Website
- https://mc.manuscriptcentral.com/secm